Phosphorodithioic acid, O,O-bis(1-methylpropyl) ester

• CAS RN: 107-55-1
• Molecular Formula: C8H19O2PS2
• Molecular Weight: 242.3 g/mol
• IUPAC Name: di(butan-2-yloxy)-sulfanyl-sulfanylidene-λ5-phosphane
• InChI: InChI=1S/C8H19O2PS2/c1-5-7(3)9-11(12,13)10-8(4)6-2/h7-8H,5-6H2,1-4H3,(H,12,13)
• InChI Key: YJNALOLHXQQOIK-UHFFFAOYSA-N
• SMILES: CCC(C)OP(=S)(OC(C)CC)S
• Other CAS RN: 13192-40-0; 107-55-1
• physical_description: Liquid
• Pictograms: Corrosive

Description

Phosphorodithioic acid, O,O-bis(1-methylpropyl) ester, commonly known as malathion, is an organophosphate insecticide widely used in agriculture and public health programs. It is a clear, colorless liquid with a faint odor and is highly toxic to insects and other pests. The chemical structure of malathion is similar to that of nerve agents, which makes it a potent insecticide.

Mechanism Of Action

Malathion acts as an acetylcholinesterase inhibitor, which means it blocks the enzyme that breaks down the neurotransmitter acetylcholine in the nervous system. This leads to an accumulation of acetylcholine, which overstimulates the nervous system and ultimately leads to paralysis and death of the insect.

Biochemical And Physiological Effects

Malathion can have toxic effects on humans and other animals if ingested, inhaled, or absorbed through the skin. It can cause symptoms such as nausea, vomiting, diarrhea, headache, and dizziness. Long-term exposure to malathion has been linked to neurological and developmental disorders, as well as cancer.

Advantages And Limitations For Lab Experiments

Malathion is commonly used in laboratory experiments to study its effects on insects and other pests. Its advantages include its potency and effectiveness in controlling pest populations, as well as its relatively low cost. However, its toxicity to humans and other animals can be a limitation, and precautions must be taken to ensure the safety of researchers and test subjects.

Future Directions

There are several areas of research that could be explored in the future regarding malathion. One area is the development of alternative insecticides that are less toxic to humans and the environment. Another area is the study of the long-term effects of malathion exposure on human health and the environment. Additionally, research could be conducted on the development of more effective methods for controlling mosquito populations without the use of insecticides.

Synthesis Methods

Malathion can be synthesized by reacting diethyl phosphorochloridate with 1-methylpropyl alcohol in the presence of a base such as sodium hydroxide. The resulting product is then purified by distillation and can be used as an insecticide.

Scientific Research Applications

Malathion has been extensively studied for its insecticidal properties and its effects on human health and the environment. It is commonly used in agricultural practices to control pests on crops such as fruits, vegetables, and grains. It is also used in public health programs to control mosquito populations that transmit diseases such as malaria and dengue fever.